Cas no 99429-87-5 (4,6-Dimethoxythieno[2,3-b]pyridine)

• Product Name: 4,6-Dimethoxythieno[2,3-b]pyridine
• CAS No: 99429-87-5
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• CID: 1091460
• PubChem ID: 13481421
• Update Time: 2025-11-01

4,6-Dimethoxythieno[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dimethoxythieno[2,3-b]pyridine
• 99429-87-5

• Inchi： 1S/C9H9NO2S/c1-11-7-5-8(12-2)10-9-6(7)3-4-13-9/h3-5H,1-2H3
• InChI Key： FZGBIVSQJWYYTC-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=NC(=CC=2OC)OC

Computed Properties

• Exact Mass: 195.03539970g/mol
• Monoisotopic Mass: 195.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 4,6-Dimethoxythieno[2,3-b]pyridine

4,6-Dimethoxythieno[2,3-b]pyridine (CAS No. 99429-87-5): A Versatile Scaffold in Modern Pharmaceutical Research

4,6-Dimethoxythieno[2,3-b]pyridine, identified by its CAS number 99429-87-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the thienopyridine class, a subset of nitrogen-containing heterocycles that are widely recognized for their role in drug discovery and development. The presence of both thiophene and pyridine rings in its structure imparts a rich chemical diversity, making it an attractive scaffold for designing novel therapeutic agents.

The< strong>4,6-dimethoxythieno[2,3-b]pyridine scaffold has been extensively explored in recent years for its ability to modulate various biological pathways. One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of bioactive molecules. The methoxy groups at the 4- and 6-positions provide reactive sites for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. This flexibility has made< strong>thieno[2,3-b]pyridine derivatives a popular choice for medicinal chemists seeking to develop new drugs.

In the realm of drug discovery, the< strong>CAS No. 99429-87-5 compound has been investigated for its pharmacological effects on several targets. For instance, studies have suggested that derivatives of this scaffold may exhibit anti-inflammatory properties by interacting with specific enzymes and receptors. The thienopyridine core is known to be capable of binding to a variety of biological targets, including kinases and ion channels, which are often implicated in diseases such as cancer and neurodegenerative disorders.

Recent advancements in computational chemistry have further enhanced the utility of< strong>4,6-dimethoxythieno[2,3-b]pyridine. Molecular docking simulations have been employed to predict the binding affinity of this compound and its derivatives to target proteins. These studies have provided valuable insights into the structural features that contribute to its biological activity. For example, computational models have highlighted the importance of the methoxy groups in facilitating interactions with specific amino acid residues in target proteins.

The synthesis of< strong>4,6-dimethoxythieno[2,3-b]pyridine has also seen significant progress. Researchers have developed efficient synthetic routes that allow for the scalable production of this compound. These methods often involve multi-step organic transformations, including cyclization reactions and functional group interconversions. The optimization of these synthetic pathways has enabled the production of high-purity material, which is essential for rigorous pharmacological testing.

The pharmacological evaluation of< strong>CAS No. 99429-87-5 derivatives has revealed several promising candidates for further development. In preclinical studies, certain analogs have demonstrated efficacy in models of inflammation and pain. These findings have spurred interest in exploring the therapeutic potential of this scaffold further. Additionally, the compound's ability to cross the blood-brain barrier has made it an attractive candidate for treating central nervous system disorders.

The versatility of< strong>thieno[2,3-b]pyridine derivatives extends beyond their use as intermediates in drug synthesis. They have also been investigated as probes for understanding complex biological processes. By studying how these compounds interact with biological systems, researchers can gain insights into disease mechanisms and identify new therapeutic strategies.

In conclusion, 4,6-dimethoxythieno[2,3-b]pyridine (CAS No. 99429-87-5) represents a promising scaffold in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable tool for developing new drugs targeting various diseases. The continued exploration of this compound and its derivatives is likely to yield significant advancements in medicine.